methyl 2-hydroxy-3-methanesulfonylpropanoate
Overview
Description
Methyl 2-hydroxy-3-methanesulfonylpropanoate, commonly known as M2HMS, is a synthetic compound that is used in a variety of scientific research applications. It is a versatile compound that can be used as a reagent, catalyst, or a surfactant in a variety of laboratory experiments. M2HMS is a colorless, odorless, and non-toxic compound that is soluble in water and other organic solvents. It is a stable compound that can be stored for long periods of time without any significant degradation.
Scientific Research Applications
M2HMS is widely used in a variety of scientific research applications. It is used as a reagent in the synthesis of various organic compounds, as a catalyst in organic reactions, and as a surfactant in aqueous solutions. It is also used in the synthesis of polymers, in the preparation of liposomes, and in the preparation of nanoparticles.
Mechanism of Action
M2HMS is a surfactant that reduces the surface tension of aqueous solutions. It is also a catalyst that helps to speed up the rate of chemical reactions. The mechanism of action of M2HMS is not fully understood, but it is believed that it helps to reduce the energy barrier of the reaction and increase the rate of reaction.
Biochemical and Physiological Effects
M2HMS is a non-toxic compound that has no known adverse effects on humans or animals. In laboratory experiments, it has been shown to be effective in reducing the surface tension of aqueous solutions and increasing the rate of chemical reactions. It has also been used in the preparation of liposomes and nanoparticles.
Advantages and Limitations for Lab Experiments
M2HMS has several advantages for laboratory experiments. It is a stable compound that can be stored for long periods of time without significant degradation. It is also a non-toxic compound that has no known adverse effects on humans or animals. Additionally, it is a versatile compound that can be used as a reagent, catalyst, or surfactant in a variety of laboratory experiments. The main limitation of M2HMS is that it is not very soluble in organic solvents, which limits its use in some applications.
Future Directions
M2HMS has a wide range of potential applications in scientific research. It can be used as a reagent, catalyst, or surfactant in a variety of laboratory experiments. It can also be used in the synthesis of polymers, in the preparation of liposomes, and in the preparation of nanoparticles. Additionally, further research is needed to better understand the mechanism of action of M2HMS and to identify new potential applications.
Synthesis Methods
M2HMS can be synthesized from the reaction of 2-hydroxy-3-methanesulfonylpropanoic acid and methyl iodide. The reaction is catalyzed by a base, such as sodium hydroxide, and is usually carried out in an aqueous solution. The reaction is exothermic and produces an aqueous solution of M2HMS. The reaction can be monitored by thin layer chromatography (TLC) or other analytical techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-hydroxy-3-methanesulfonylpropanoate involves the reaction of methyl acrylate with methanesulfonyl chloride followed by hydrolysis and esterification.", "Starting Materials": [ "Methyl acrylate", "Methanesulfonyl chloride", "Sodium hydroxide", "Methanol", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Methyl acrylate is reacted with methanesulfonyl chloride in the presence of sulfuric acid to form methyl 2-methanesulfonyl-3-oxopropanoate.", "Step 2: The resulting product is then hydrolyzed with sodium hydroxide to form methyl 2-hydroxy-3-methanesulfonylpropanoate.", "Step 3: The final step involves esterification of the product with methanol in the presence of sulfuric acid to yield methyl 2-hydroxy-3-methanesulfonylpropanoate." ] } | |
CAS RN |
1870074-25-1 |
Product Name |
methyl 2-hydroxy-3-methanesulfonylpropanoate |
Molecular Formula |
C5H10O5S |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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